Cas no 37625-49-3 (Diphenylammonium sodium sulphite)

• Product Name: Diphenylammonium sodium sulphite
• CAS No: 37625-49-3
• MF: C₁₂H₁₂NNaO₃S
• MW: 273.283352851868
• CID: 314728
• PubChem ID: 56842306
• Update Time: 2025-04-19

Diphenylammonium sodium sulphite Chemical and Physical Properties

Names and Identifiers

• Diphenylammonium sodium sulphite
• SODIUM DIPHENYLAMINE SULFONATE INDICATOR
• sodium,diphenylazanium,sulfite
• sodium diphenylammonium sulfite
• 37625-49-3
• NS00088433
• EINECS 253-572-0

• Inchi： 1S/C12H11N.Na.H2O3S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;;1-4(2)3/h1-10,13H;;(H2,1,2,3)/q;+1;/p-1
• InChI Key： IPVOGZPLQLHPIG-UHFFFAOYSA-M
• SMILES： S(=O)([O-])[O-].[Na+].[NH2+](C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 273.04366
• Monoisotopic Mass: 273.04355870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 79.8